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Compound of Interest

Compound Name: 5-Fluoro-2,3-dihydrobenzofuran

Cat. No.: B1344187

An In-depth Technical Guide on the Physicochemical Properties of 5-Fluoro-2,3-
dihydrobenzofuran

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental characterization protocols, and synthetic relevance of 5-Fluoro-2,3-
dihydrobenzofuran. The information is intended for researchers, scientists, and professionals
involved in drug development and medicinal chemistry. This compound serves as a crucial
building block in the synthesis of a variety of biologically active molecules.[1]

Core Physicochemical Properties

5-Fluoro-2,3-dihydrobenzofuran is a fluorinated heterocyclic compound with the chemical
formula CsH7FO.[2] Its structural and physical characteristics make it a versatile intermediate in
organic synthesis.
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Property Value Source(s)
CAS Number 245762-35-0 [1][2]
Molecular Formula CsH7FO [1][2]
Molecular Weight 138.14 g/mol [11[2]
Appearance Colourless Oil [2]

Boiling Point 191.6 + 29.0 °C (Predicted) [2]

Density 1.214 + 0.06 g/cm? (Predicted) [2]
Solubility Chloroform (Slightly), Methanol 2]

(Slightly)

2-8°C, protected from light,
Storage Temperature -20°C Freezer, Under inert [1][2]

atmosphere

Experimental Protocols

The characterization and quality control of 5-Fluoro-2,3-dihydrobenzofuran rely on standard
analytical techniques to confirm its structure, purity, and identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the molecule.

e 1H NMR Spectroscopy: Used to determine the number and environment of hydrogen atoms.
Chemical shifts (8) are reported in parts per million (ppm) relative to an internal standard like
tetramethylsilane (TMS). Signal multiplicities are described as singlet (s), doublet (d), triplet
(t), quartet (g), or multiplet (m), and coupling constants (J) are quoted in Hertz (Hz).[3]

e 13C NMR Spectroscopy: Provides information about the carbon skeleton of the molecule.

e 19F NMR Spectroscopy: Specifically used to analyze the fluorine atom within the structure,
which is a key identifier for this compound.[4]
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Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern,
confirming the compound's identity.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the compound
from any volatile impurities before it enters the mass spectrometer, providing a measure of
purity and identity.[5] The mass spectrum reveals the mass-to-charge ratio (m/z) of the
parent molecule and its fragments.[6]

e Liquid Chromatography-Mass Spectrometry (LC-MS): Used to determine the mass and
purity of the compound.[3] An ion trap mass spectrometer can be used for this purpose.[3]

¢ High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass
measurement, which can be used to confirm the elemental composition of the molecule.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule by measuring
the absorption of infrared radiation at various wavelengths. The C-F bond and other
characteristic bonds within the dihydrobenzofuran structure will produce distinct peaks in the IR
spectrum.[5][7]

Synthesis and Application Workflows

5-Fluoro-2,3-dihydrobenzofuran is a valuable intermediate. The following diagrams illustrate
a general synthesis approach and its application in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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